Cas no 78-76-2 (2-Bromobutane)
2-Bromobutane structure
2-Bromobutane
2-Bromobutane Properties
Names and Identifiers
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- 1-BROMO-1-METHYLPROPANE
- 2-BROMOBUTANE
- BROMOBUTANE, 2-
- Bromo-tert-butane
- METHYLETHYLBROMOMETHANE
- methylethylbromoomethane
- S-BUTYL BROMIDE
- SEC-BUTYL BROMIDE
- 2-bromo-butan
- 2-Butyl bromide
- bromo-2butane
- butane,2-bromo-
- Butane,2-bromo-,(±)-
- sec.-Butylbromid
- sec-C4H9Br
- secondarybutylbromide
- 2-Bromobutane sec-Butylbromide
- 1-methylpropyl bromide
- 2-Brombutan
- BROMOBUTANE,2
- butane,2-bromo
- 2-Bromobutane, 99+%
- 2-BROMOBUTANE,REAGENT
- BROMOBUTANE, 2-(SG)
- sec-Butyl Bromide
- CHEMBL156276
- sec-Butylbromide
- 2-Bromobutane [UN2339] [Flammable liquid]
- 78-76-2
- F0001-2055
- CCRIS 106
- AI3-25262
- Butano, 2-bromo-
- Q209314
- SCHEMBL6999177
- Butane, 2-bromo-, (.+.)-
- CAS-78-76-2
- B0561
- UNII-SSI829JO4W
- AKOS009157105
- SEC-BUTYL BROMIDE [MI]
- 2-Bromobutane sec-Butyl?bromide
- LS-45623
- NSC-8417
- NA2339
- sec. butyl bromide
- DTXCID201499
- J-508510
- SEC-BUTYL BROMIDE DL-FORM [MI]
- 2-Bromobutane [UN2339] [Flammable liquid]
- SSI829JO4W
- 2-brombutane
- (+-)-2-Bromobutane
- SEC-BUTYL BROMIDE, (+/-)-
- FT-0611543
- BRN 0505949
- 0-01-00-00119 (Beilstein Handbook Reference)
- 2-Bromobutane, 98%
- STR03634
- SCHEMBL27724
- J-802068
- DTXSID7021499
- NSC 8417
- 2-Bromo-butane
- Secondary butyl bromide
- sec.-butyl bromide
- NCGC00248774-01
- NSC8417
- HSDB 2197
- 5787-31-5
- 2-Bromobutane, purum, >=98.0% (GC)
- EN300-82118
- UN2339
- 2-BUTYL BROMIDE [HSDB]
- 2-BROMOBUTANE, (+/-)-
- Tox21_200633
- 2-Bromo butane
- MFCD00000156
- WLN: EY2&1
- (.+/-.)-2-Bromobutane
- UN 2339
- EINECS 201-140-7
- C4H9Br
- Butane, 2-bromo-
- 3-bromobutane
- NCGC00258187-01
- BBT (CHRIS Code)
- NS00022800
- 2-Bromobutane,99%
- Butane, 2bromo
- METHYL ETHYL BROMO-METHANE
- Methylethylbromoomethane;sec-Butyl bromide
- SEC-BUTYL BROMIDE DL-FORM
- 2Butyl bromide
- secButyl bromide
- (+-)-SEC-BUTYL BROMIDE
- (.+-.)-2-BROMOBUTANE
- (+/-)-2-Bromobutane
- G77187
- (.+-.)-SEC-BUTYL BROMIDE
- DB-021233
- +Expand
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- MFCD00000156
- UPSXAPQYNGXVBF-UHFFFAOYSA-N
- 1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3
- CCC(C)Br
- 505949
Computed Properties
- 135.98900
- 0
- 0
- 1
- 135.989
- 5
- 19.6
- 0
- 0
- 1
- 0
- 0
- 1
- 2.3
- nothing
- 0
- 0A^2
Experimental Properties
- 2.17980
- 0.00000
- 1554
- n20/D 1.437(lit.)
- Insoluble
- 91°C
- -112 ºC
- Fahrenheit: 69.8 ° f
Celsius: 21 ° c - <1g/l
- Colorless liquid with pleasant smell
- Stable. Flammable. Incompatible with strong oxidizing agents.
- It is miscible with ethanol \ ether \ acetone \ benzene, but insoluble in water
- 1.255 g/mL at 25 °C(lit.)
2-Bromobutane Related Literature
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1. Molecular acoustic and spectroscopic studies. Part 1.—Rotational isomerism in some halogenated hydrocarbonsE. Wyn-Jones,W. J. Orville-Thomas Trans. Faraday Soc. 1968 64 2907
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2. Co-solvent effects on the indirect reduction of alkyl and benzyl halides: experimental evidence of a link between electron transfer and SN1-like processesHenrik Jensen,Kim Daasbjerg J. Chem. Soc. Perkin Trans. 2 2000 1251
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3. Application of EXAFS spectroscopy to probe structural properties of solid inclusion compounds containing halogenoalkane guest molecules within the catena-[(1,2-diaminopropane)cadmium(II) tetra-μ-cyanonickelate(II)] host structureMatthew J. Jones,Kenneth D. M. Harris,Thomas Maschmeyer,John Meurig Thomas J. Chem. Soc. Faraday Trans. 1996 92 1043
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4. Studies in the pyrolysis of organic bromides. Part IV. The pyrolysis of sec.-butyl bromideAllan Maccoll,P. J. Thomas J. Chem. Soc. 1955 2445
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5. Factors in the formation of isomerically and optically pure alkyl halides. Part VI. The preparation of optically pure 2-halogenobutanesD. G. Goodwin,H. R. Hudson J. Chem. Soc. B 1968 1333
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6. 612. Studies in the pyrolysis of organic bromides. Part XI. The maximally inhibited rate of decomposition of sec.-butyl bromideM. N. Kale,Allan Maccoll,P. J. Thomas J. Chem. Soc. 1958 3016
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Deepak Saini,Praveen Kumar,Rodney A. Fernandes New J. Chem. 2021 45 18976
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8. Kinetics of the vapour-phase bromination of cyclanes and n-butane. C—H bond dissociation energies in cyclanesK. C. Ferguson,E. Whittle Trans. Faraday Soc. 1971 67 2618
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Shubhankar Bhattacharyya,Uma Pathak,Sweta Mathur,Subodh Vishnoi,Rajeev Jain RSC Adv. 2014 4 18229
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10. Vectorial imaging of the photodissociation of 2-bromobutane oriented via hexapolar state selectionMasaaki Nakamura,Federico Palazzetti,Po-Yu Tsai,Shiun-Jr Yang,King-Chuen Lin,Toshio Kasai,Dock-Chil Che,Andrea Lombardi,Vincenzo Aquilanti Phys. Chem. Chem. Phys. 2019 21 14164
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